Cas no 1421498-43-2 (1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide
• CAS No: 1421498-43-2
• MF: C₂₂H₂₇ClN₂O₂
• MW: 386.914984941483
• CID: 5759980
• PubChem ID: 71803704
• Update Time: 2025-05-20

1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1421498-43-2
• 1-(4-chlorophenyl)-N-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]cyclopentane-1-carboxamide
• VU0548257-1
• F6414-1677
• 1-(4-chlorophenyl)-N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)cyclopentanecarboxamide
• 1-(4-CHLOROPHENYL)-N-{2-[4-(DIMETHYLAMINO)PHENYL]-2-HYDROXYETHYL}CYCLOPENTANE-1-CARBOXAMIDE
• AKOS024555743
• 1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide

• Inchi： 1S/C22H27ClN2O2/c1-25(2)19-11-5-16(6-12-19)20(26)15-24-21(27)22(13-3-4-14-22)17-7-9-18(23)10-8-17/h5-12,20,26H,3-4,13-15H2,1-2H3,(H,24,27)
• InChI Key： LTDJHDHNDPIOKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NCC(C2C=CC(=CC=2)N(C)C)O)=O)CCCC1

Computed Properties

• Exact Mass: 386.1761058g/mol
• Monoisotopic Mass: 386.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide

1-(4-Chlorophenyl)-N-{2-[4-(Dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide: An Overview of a Promising Compound in Medicinal Chemistry

1-(4-Chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide (CAS No. 1421498-43-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the cyclopentane carboxamide family and exhibits unique structural and functional properties that make it an intriguing candidate for further research and development.

The molecular structure of 1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide is characterized by a cyclopentane ring linked to a substituted phenyl group and an amide moiety. The presence of the chlorophenyl and dimethylamino groups imparts specific chemical and biological activities, making it a valuable compound for studying various biological processes and potential drug targets.

Recent studies have highlighted the potential of 1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, indicating its potential utility in pain management therapies. The mechanism of action appears to involve the modulation of nociceptive pathways, particularly through interactions with opioid receptors.

The pharmacokinetic properties of 1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a therapeutic agent. The compound is well-absorbed orally and has a reasonable half-life, making it suitable for once-daily dosing regimens.

To further understand the therapeutic potential of 1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide, clinical trials are currently underway. Early-phase clinical trials have demonstrated its safety and tolerability in human subjects, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies to evaluate its efficacy in treating specific conditions.

In conclusion, 1-(4-chlorophenyl)-N-{2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}cyclopentane-1-carboxamide (CAS No. 1421498-43-2) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs in areas such as inflammation and pain management.